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Compound of Interest

Compound Name: 2-Bromo-5-ethoxybenzaldehyde

Cat. No.: B112627

Essential Safety and Handling Guide for 2-
Bromo-5-ethoxybenzaldehyde

This guide provides crucial safety, operational, and disposal information for the handling of 2-
Bromo-5-ethoxybenzaldehyde. The following protocols are essential for ensuring a safe
laboratory environment and responsible chemical waste management for researchers,
scientists, and professionals in drug development.

Chemical Profile:

Name: 2-Bromo-5-ethoxybenzaldehyde

CAS Number: 43192-32-1

Molecular Formula: CO9H9BrO2

Molecular Weight: 229.07 g/mol
Hazard Information:

Based on data for structurally similar compounds, 2-Bromo-5-ethoxybenzaldehyde is
expected to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory
irritation.[1][2][3][4][5]6]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this chemical. The following

personal protective equipment is mandatory to minimize exposure and ensure safety.

Protection Type Specification

Rationale

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[71[8] A face shield may be

necessary for splash hazards.

Eye/Face Protection

Protects against splashes and
dust particles.[7]

Chemical-impermeable gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber), inspected before
use.[9] A lab coat, long-
Skin Protection sleeved shirt, and long pants
should be worn.[9] For larger
quantities, a chemical-resistant
apron or coveralls should be

considered.[9]

Prevents skin contact and

absorption.[7]

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[9] If

exposure limits are exceeded
Respiratory Protection or irritation is experienced, a
full-face respirator with
appropriate cartridges (e.g.,
OV/AG/P99 for US or ABEK-
P2 for EU) is advised.[9]

Minimizes inhalation of dust or

vapors.[7]

Operational and Disposal Plans

A systematic approach to handling and disposing of 2-Bromo-5-ethoxybenzaldehyde is

critical for safety and environmental protection.
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Step-by-Step Handling Protocol:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for similar compounds before starting any
work.[9]

[¢]

Ensure all necessary PPE is available and in good condition.[9]

o

Work in a well-ventilated chemical fume hood.[9]

[e]

Confirm that an emergency eyewash station and safety shower are readily accessible.[9]

e Handling:

[¢]

When handling the solid form, avoid the generation of dust.[9]

[e]

Use a ventilated balance enclosure or a balance inside a fume hood for weighing.[9]

[e]

When preparing solutions, add the solid to the solvent slowly to prevent splashing.[9]

o

Keep containers tightly closed when not in use.[9]

[¢]

Do not eat, drink, or smoke in the handling area.[7][8]
o Cleanup:
o In case of a spill, evacuate the area and remove all ignition sources.[7]
o Ventilate the spill area.[7]
o Wear appropriate PPE and clean the spill, avoiding dust generation.[3][4]
o Thoroughly decontaminate the spill area.
Disposal Plan:

All waste containing 2-Bromo-5-ethoxybenzaldehyde must be treated as hazardous waste.
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o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,
labeled hazardous waste container.[7] The container must be kept closed and stored in a
cool, dry, well-ventilated area away from incompatible materials.[7][10]

o Contaminated PPE: Place all contaminated disposable PPE, such as gloves and lab coats,
in a sealed bag and dispose of it as hazardous waste.[7]

o Regulations: Adhere to all federal, state, and local regulations for hazardous waste disposal.

[5]

Experimental Workflow Visualization

The following diagram outlines the standard workflow for the safe handling of 2-Bromo-5-
ethoxybenzaldehyde, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-5-ethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b112627?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://achmem.com/products/cat-no-amcs031850
https://store.apolloscientific.co.uk/storage/msds/OR0915_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27568_msds.pdf
https://aksci.com/sds/J97197_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.echemi.com/sds/2-bromo-5-hydroxybenzadehyde-pd1710301009.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromomalonaldehyde.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2bromo5hydroxybenzaldehyde-CASNO-2973-80-D0044-EN.aspx
https://www.benchchem.com/product/b112627#personal-protective-equipment-for-handling-2-bromo-5-ethoxybenzaldehyde
https://www.benchchem.com/product/b112627#personal-protective-equipment-for-handling-2-bromo-5-ethoxybenzaldehyde
https://www.benchchem.com/product/b112627#personal-protective-equipment-for-handling-2-bromo-5-ethoxybenzaldehyde
https://www.benchchem.com/product/b112627#personal-protective-equipment-for-handling-2-bromo-5-ethoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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